Cas no 865162-82-9 (N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 865162-82-9
• MF: C₁₅H₁₇BrN₂O₂S
• MW: 369.276681661606
• CID: 6453372
• Update Time: 2025-05-30

N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• (Z)-N-(6-bromo-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• Cyclopropanecarboxamide, N-[6-bromo-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C15H17BrN2O2S/c1-2-20-8-7-18-12-6-5-11(16)9-13(12)21-15(18)17-14(19)10-3-4-10/h5-6,9-10H,2-4,7-8H2,1H3
• InChI Key： XXIPSBYXHVSAFH-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(CCOCC)C3=CC=C(Br)C=C3S2)=O)CC1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 483.2±55.0 °C(Predicted)
• pka: -1.93±0.20(Predicted)

Additional information on N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

Recent Advances in the Study of N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (865162-82-9)

In recent years, the compound N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (CAS: 865162-82-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzothiazole and cyclopropane carboxamide structure, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 865162-82-9 involves a multi-step process that includes the formation of the benzothiazole core followed by the introduction of the cyclopropane carboxamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

One of the most notable aspects of 865162-82-9 is its mechanism of action. Preliminary studies suggest that this compound acts as a potent inhibitor of specific protein kinases involved in cellular signaling pathways. In particular, it has shown high affinity for kinases associated with inflammatory and oncogenic processes. This dual functionality makes it a promising candidate for the development of novel anti-inflammatory and anti-cancer therapies. Recent in vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and inflammation in animal models, with minimal off-target effects.

Further research has explored the pharmacokinetic and pharmacodynamic properties of 865162-82-9. The compound exhibits favorable bioavailability and metabolic stability, which are critical for its potential use in clinical settings. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance its potency and selectivity, paving the way for the development of second-generation derivatives with improved therapeutic profiles.

Despite these promising findings, challenges remain in the development of 865162-82-9 as a therapeutic agent. Issues such as potential toxicity and drug-drug interactions need to be thoroughly investigated in preclinical and clinical trials. However, the current body of research provides a solid foundation for future studies, highlighting the compound's potential to address unmet medical needs in oncology and inflammation.

In conclusion, N-(2Z)-6-bromo-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide (865162-82-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.